Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

1-Stearoyl-sn-glycero-3-phosphocholine
HMDB0010384

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Stearoyl-sn-glycero-3-phosphocholine

CAS No.: 19420-57-6

Cat. No.: S580141

Chemical and Structural Profile

1-Stearoyl-sn-glycero-3-phosphocholine, systematically named 1-octadecanoyl-sn-glycero-3-
phosphocholine, is a saturated lysophosphatidylcholine (LysoPC, LPC) with a defined structure and

properties crucial for research applications [1] [2].

Property Description

Common Name 1-Stearoyl-sn-glycero-3-phosphocholine; Stearoyl LysoPC; LPC(18:0)

CAS Number 19420-57-6 [3] [4]

Molecular C26HsaNO7P [3] [1] [4]

Formula

Molecular 523.68 g/mol [3] [4]

Weight

IUPAC Name [(2R)-2-hydroxy-3-octadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

[3]
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Property Description

Structure Glycerophosphocholine backbone with a stearic acid (18:0) esterified at the sn-1
position [1] [2].

Purity Typically available at 298% to >99% [3] [4].
Physical Form White to off-white solid [3] [4].
Storage Store at < -10 °C to < -20 °C [3] [4].

Solubility Soluble in chloroform:methanol (1:1) or ethanol [3].

Biological Functions and Research Applications

This lysophospholipid is not just a structural membrane component but also a bioactive molecule and a

valuable research tool with diverse applications [3] [4].

Function/Application Description & Mechanism

Membrane Biophysics & Its single acyl chain and large headgroup introduce positive membrane
Curvature curvature, promoting micelle formation and influencing membrane fusion
and dynamics [3].

Cell Signaling Acts as an endogenous mediator, regulating inflammatory and immune
responses. It can activate G-protein-coupled receptors and modulate
endothelial adhesion molecule expression [3].

Induction of Apoptosis In K562 leukemia cells, it induces apoptosis by causing sub-G1 cell cycle
accumulation, increasing Annexin V staining, and activating caspases. It
also suppresses survival genes like Bcl-2, Bcl-xL, and survivin [3].

STAT3 Signaling Attenuates survival genes by inhibiting phosphorylation of STAT3, its DNA
Pathway binding activity, and nuclear co-localization with HDAC3. It also enhances
histone H3 acetylation [3].
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Function/Application Description & Mechanism
Drug Delivery & Used in liposomal and lipid nanoparticle formulations to improve
Liposomes membrane fluidity, drug encapsulation, release profiles, and overall

stability [3] [4].

Lipidomic & Serves as a high-purity calibration standard for mass spectrometry and
Metabolomic Standard NMR-based quantification of lysophospholipids in biological samples [3].

Experimental Protocols and Research Workflows

To help you integrate this compound into your research, here are detailed methodologies for key

experimental areas.

Protocol 1: Studying Lipid-Protein Interactions via Atomic Force
Microscopy (AFM)

This protocol is adapted from research investigating the interaction of small molecules with liposomes [3].

e Step 1: Liposome Preparation

o Prepare a solution of 1-Stearoyl-sn-glycero-3-phosphocholine in a suitable solvent mixture
(e.g., chloroform:methanol 1:1).

o Use a rotary evaporator to form a thin lipid film on the inside of a glass vessel.

o Hydrate the film with an aqueous buffer (e.g., PBS or HEPES) above the lipid's phase transition
temperature, followed by vigorous vortexing or extrusion through polycarbonate membranes to
form unilamellar liposomes.

e Step 2: Interaction with Target Molecule

o Incubate the prepared liposomes with your target molecule (e.g., a drug candidate like imatinib)
at desired concentrations and temperatures for a specified period.

e Step 3: Sample Adsorption and AFM Imaging

o Adsorb the liposome-drug complexes onto a freshly cleaved Highly Oriented Pyrolytic Graphite
(HOPG) substrate.
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o Perform AFM imaging in tapping mode in a liquid or air environment. The HOPG surface
induces liposome rupture, allowing the observation of well-ordered lamellar structures. Analyze
the topological changes, domain formation, and structural modifications of the lipid bilayer
induced by the interaction.

Protocol 2: Using as a Standard in Quantitative Lipidomics

This methodology outlines its use for precise quantification in mass spectrometry-based lipidomic studies

[3].
e Step 1: Sample Preparation and Spike-In

o Accurately weigh a precise amount of high-purity 1-Stearoyl-sn-glycero-3-phosphocholine to
prepare a stock solution.

o Create a dilution series to generate a standard curve. Spike known amounts of this standard
into your biological samples (e.g., plasma, tissue homogenates) prior to lipid extraction.

e Step 2: Lipid Extraction

o Perform a standardized lipid extraction procedure, such as the Bligh and Dyer or Matyash
method, to isolate lipids from the proteinaceous matrix.

e Step 3: LC-MS/MS Analysis

o Reconstitute the extracted lipids in an appropriate solvent and analyze using Liquid
Chromatography-tandem Mass Spectrometry (LC-MS/MS).

o Use areverse-phase C18 column for chromatographic separation.

o Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high
sensitivity and specificity. Monitor the transition from the precursor ion (e.g., [M+H]* or
[M+CHsCOQ]~ for LPCs) to a characteristic fragment ion.

¢ Step 4: Data Quantification

o Use the peak areas from the standard curve to calculate the absolute concentration of
endogenous LPC(18:0) and other lysophospholipids in your samples, correcting for recovery
and ionization efficiency.

Research-Grade Pathway and Mechanism Diagrams
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The following diagrams illustrate the key signaling pathways and experimental workflows involving 1-

Stearoyl-sn-glycero-3-phosphocholine, based on cited research.
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Caspase Activation

Mechanism of LysoPC-induced apoptosis and survival gene suppression. [3]
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General workflow for studying lipid-drug interactions using AFM. [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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